Cas no 18645-93-7 (7-fluoro-4-nitro-1H-benzodimidazole)

7-Fluoro-4-nitro-1H-benzimidazole is a fluorinated nitrobenzimidazole derivative with significant utility in pharmaceutical and agrochemical research. Its structural features, including the electron-withdrawing nitro and fluoro substituents, enhance reactivity, making it a valuable intermediate in heterocyclic synthesis. The compound exhibits potential as a precursor for bioactive molecules, particularly in the development of antimicrobial and antitumor agents. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. The presence of both nitro and fluoro groups allows for selective functionalization, enabling diverse derivatization pathways. This compound is suited for use in medicinal chemistry and material science, where precise molecular modifications are critical.

7-fluoro-4-nitro-1H-benzodimidazole structure

18645-93-7 structure

Product Name:7-fluoro-4-nitro-1H-benzodimidazole

CAS No:18645-93-7

MF:C₇H₄FN₃O₂

MW:181.123964309692

MDL:MFCD26743819

CID:123107

PubChem ID:135998930

Update Time:2025-10-29

7-fluoro-4-nitro-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole,7-fluoro-4-nitro-
- 7-Fluor-4-nitro-benzimidazol
- 7-FLUORO-4-NITRO-1H-BENZIMIDAZOLE
- Benzimidazole, 4-fluoro-7-nitro- (8CI)
- 7-Fluoro-4-nitro-1H-benzoiMidazole
- 7-fluoro-4-nitro-1H-benzo[d]iMidazole
- DTXSID101299859
- 1H-benzimidazole, 7-fluoro-4-nitro-
- Benzimidazole,4-fluoro-7-nitro-(8ci)
- 4-fluoro-7-nitro-3,1,3-benzoxadiazole
- QDHJSUZVKXKIAJ-UHFFFAOYSA-N
- SY268726
- F18330
- 18645-93-7
- 4-fluoro-7-nitro-1H-benzo[d]imidazole
- MFCD18427194
- A880653
- 4-Fluoro-7-nitrobenzoimidazole
- DB-274282
- BENZIMIDAZOLE, 4-FLUORO-7-NITRO-
- 7-fluoro-4-nitro-1H-benzodimidazole
- MDL： MFCD26743819
- Inchi： 1S/C7H4FN3O2/c8-4-1-2-5(11(12)13)7-6(4)9-3-10-7/h1-3H,(H,9,10)
- InChI Key： QDHJSUZVKXKIAJ-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C2=C1NC=N2)[N+](=O)[O-]

Computed Properties

Exact Mass: 181.02882
Monoisotopic Mass: 181.029
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74.5A^2
XLogP3: 1.4

Experimental Properties

Density: 1.629±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.34 g/l) (25 º C),
PSA: 71.82

7-fluoro-4-nitro-1H-benzodimidazole Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

7-fluoro-4-nitro-1H-benzodimidazole Pricemore >>

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